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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-elaidoyl glycerol

Cat. No.: B3025937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dioleoyl-2-elaidoyl glycerol, abbreviated as OOE, is a triacylglycerol (TAG) of significant

interest in the fields of lipid chemistry and biophysics. As a structural isomer of triolein (OOO), it

is distinguished by the presence of a trans fatty acid, elaidic acid, at the sn-2 position of the

glycerol backbone, while the sn-1 and sn-3 positions are occupied by the cis-isomeric oleic

acid. This unique structural feature imparts distinct physicochemical properties to OOE,

particularly concerning its polymorphic behavior, which has been a primary focus of research.

This technical guide provides a comprehensive overview of the current knowledge on 1,3-
Dioleoyl-2-elaidoyl glycerol, with a focus on its chemical properties, synthesis, and analytical

methodologies. Due to a notable scarcity of research on its specific biological roles and

metabolic pathways, this guide will also discuss the general biological implications of

consuming trans fatty acid-containing triglycerides, providing a framework for future research

endeavors.

Chemical and Physical Properties
The defining characteristic of 1,3-Dioleoyl-2-elaidoyl glycerol is its mixed-acid and mixed-

isomer composition. This structure gives rise to complex polymorphic behavior, which has been

meticulously studied to understand the influence of fatty acid configuration on the packing of

triacylglycerols in crystalline states.
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General Properties
Property Value Reference

Synonyms

1,3-Olein-2-Elaidin,

TG(18:1(9Z)/18:1(9E)/18:1(9Z)

)

CAS Number 110170-81-5

Molecular Formula C₅₇H₁₀₄O₆

Molecular Weight 885.4 g/mol

Physical State Oil at room temperature

Polymorphic Behavior
The polymorphic nature of lipids is critical in determining their physical properties, such as

melting point and texture, which is of particular importance in food science and pharmaceutical

formulations. The study by Kodali et al. (1987) provides the most detailed quantitative data on

the polymorphism of OOE.

Table 1: Thermal Properties of 1,3-Dioleoyl-2-elaidoyl glycerol (OOE) Polymorphs

Polymorphic Form
Transition Temperature
(°C)

Enthalpy of Transition
(kcal/mol)

β' → Melt 16.5 22.0

Melt → α -24.0 -10.0

α → β' -11.0 -3.5

Data extracted from Kodali, D.R., Atkinson, D., Redgrave, T.G., & Small, D.M. (1987). Structure

and polymorphism of 18-carbon fatty acyl triacylglycerols: Effect of unsaturation and

substitution in the 2-position. Journal of Lipid Research, 28(4), 403–413.

Table 2: X-ray Diffraction Long Spacings of 1,3-Dioleoyl-2-elaidoyl glycerol (OOE)

Polymorphs
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Polymorphic Form Long Spacing (Å)

α 52

β' 45

β 64

Data extracted from Kodali, D.R., Atkinson, D., Redgrave, T.G., & Small, D.M. (1987). Structure

and polymorphism of 18-carbon fatty acyl triacylglycerols: Effect of unsaturation and

substitution in the 2-position. Journal of Lipid Research, 28(4), 403–413.

Biological Significance and Metabolic Pathways
Specific research on the biological significance, metabolic fate, and signaling pathways of 1,3-
Dioleoyl-2-elaidoyl glycerol is currently not available in the scientific literature. However,

inferences can be drawn from the extensive body of research on the health effects of trans fatty

acids.

The presence of elaidic acid, a trans fatty acid, at the sn-2 position suggests that the

metabolism of OOE will differ from that of triolein. Pancreatic lipase, the primary enzyme for

triglyceride digestion, preferentially hydrolyzes fatty acids at the sn-1 and sn-3 positions. This

would lead to the absorption of 2-elaidoyl-monoacylglycerol.

The general health implications of consuming trans fatty acids are well-documented and

include:

Adverse Effects on Lipid Profiles: Trans fats have been shown to raise low-density

lipoprotein (LDL) cholesterol ("bad" cholesterol) and lower high-density lipoprotein (HDL)

cholesterol ("good" cholesterol), which is a significant risk factor for cardiovascular disease.

[1][2]

Pro-inflammatory Effects: Consumption of trans fatty acids has been linked to increased

systemic inflammation.

Endothelial Dysfunction: Trans fats can impair the function of the endothelium, the inner

lining of blood vessels.
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Given these established effects of trans fatty acids, it is plausible that a diet rich in OOE could

contribute to these adverse health outcomes. However, dedicated studies are required to

confirm these hypotheses and to understand the specific metabolic fate and cellular effects of

2-elaidoyl-monoacylglycerol and its downstream metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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